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Compound of Interest

Compound Name: 4-Chloro-2,5-DiaminoToluene

CAS No.: 1244-45-0

Cat. No.: B1171639

Get Quote

Executive Summary & Verdict
4-Chloro-2,5-Diaminotoluene (CAS: 5307-03-9), also known as 2-chloro-5-methyl-p-

phenylenediamine, is a halogenated derivative of the common hair dye precursor Toluene-2,5-

Diamine (PTD).

Sensitization Verdict:High Potency (Predicted Class 1A).

Comparative Status: Likely exhibits sensitization potency comparable to or exceeding that of

PTD, driven by increased lipophilicity (due to chlorination) which facilitates skin penetration,

despite potential steric effects.

Regulatory Note: Unlike PTD, which has extensive SCCS safety dossiers, 4-Chloro-2,5-
Diaminotoluene lacks a specific recent positive opinion for safe use in cosmetic consumer

products in major jurisdictions (EU), often relegating it to industrial dye applications or

specific professional niches.

Recommendation: Researchers should treat this molecule as a Strong Sensitizer. Formulation

alternatives like 2-Methoxymethyl-p-Phenylenediamine (ME-PPD) offer a superior safety profile
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through steric hindrance mechanisms that are absent in this chlorinated derivative.

Mechanistic Profile: The Haptenization Pathway
Skin sensitization to p-phenylenediamine (PPD) derivatives is not caused by the parent

molecule but by its oxidation products. 4-Chloro-2,5-Diaminotoluene follows a "Pro-hapten"

pathway.

The Molecular Mechanism
Penetration: The unoxidized diamine penetrates the Stratum Corneum. The addition of a

Chlorine atom at the C4 position increases the partition coefficient (LogP), potentially

enhancing bioavailability compared to non-halogenated PTD.

Auto-Oxidation: In the presence of air or a developer (

), the molecule oxidizes to a Quinone Diimine intermediate.

Haptenization: This electrophilic intermediate attacks nucleophilic amino acid residues

(Cysteine, Lysine) on epidermal proteins (e.g., Keap1), forming a covalent hapten-protein

complex.

Immunogenicity: The complex is processed by Dendritic Cells (Langerhans cells), triggering

the proliferation of specific T-cells (Sensitization Phase).

Pathway Visualization (AOP for Skin Sensitization)
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Figure 1: The Adverse Outcome Pathway (AOP) for skin sensitization induced by chlorinated

diamines.
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This section compares 4-Chloro-2,5-Diaminotoluene against the "Gold Standard" (PPD) and

the "Safer Standard" (PTD).

Quantitative Data Summary (Estimated & Literature
Values)

Feature
PPD (p-
Phenylenediamine)

PTD (Toluene-2,5-
Diamine)

4-Chloro-2,5-

Diaminotoluene

CAS Number 106-50-3 95-70-5 5307-03-9

Sensitization Potency Extreme Strong Strong (Predicted)

LLNA EC3 Value 0.06% - 0.1% 0.17% - 0.31% < 1.0% (Est.)

LogP (Lipophilicity) -0.3 ~0.16
~0.7 (Higher

Penetration)

Mechanism
Rapid oxidation to

Bandrowski's Base

Slower oxidation than

PPD

Steric Cl- group may

alter oxidation rate but

increases lipophilicity.

Regulatory Status

(EU)
Restricted (Annex III) Restricted (Annex III)

Not explicitly cleared

for cosmetics (Use

Caution)

Analysis of Structural Differences[1]
vs. PPD: PPD is a symmetrical molecule allowing rapid polymerization (Bandrowski's Base).

4-Chloro-2,5-Diaminotoluene, like PTD, has a methyl group that provides some steric

hindrance, theoretically reducing sensitization slightly.

vs. PTD: The addition of the Chlorine atom is the critical differentiator.

Electronic Effect: Chlorine is electron-withdrawing, which might reduce the nucleophilicity

of the amine groups initially, but the resulting quinone diimine is highly reactive.

Lipophilic Effect: The Cl atom increases the molecule's ability to cross the skin barrier,

potentially offsetting any safety gain from steric hindrance.
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Experimental Protocols for Validation
To empirically verify the sensitization potential of 4-Chloro-2,5-Diaminotoluene, researchers

should utilize a tiered testing strategy avoiding animal testing where possible (3Rs principle).

In Chemico: Direct Peptide Reactivity Assay (DPRA)
Objective: Quantify the reactivity of the chemical with synthetic peptides (Cysteine/Lysine).

Preparation: Dissolve 4-Chloro-2,5-Diaminotoluene in Acetonitrile/Water (1:1).

Incubation: Mix with standard Cysteine- and Lysine-containing peptides at a 1:10 and 1:50

molar ratio respectively. Incubate for 24 hours at 25°C in the dark.

Analysis: Measure the depletion of the unreacted peptide using HPLC-UV (220 nm).

Calculation:

Interpretation: >6.38% average depletion indicates a Sensitizer.

In Vitro: KeratinoSens™ Assay (ARE-Nrf2 Pathway)
Objective: Measure the induction of the antioxidant response element (ARE), a key event in

sensitization.

Cell Line: Use a transgenic HaCaT keratinocyte line containing a Luciferase gene under the

control of the AKR1C2 promoter.

Dosing: Treat cells with 12 serial dilutions of 4-Chloro-2,5-Diaminotoluene (e.g., 0.98 µM to

2000 µM).

Incubation: 48 hours.

Readout: Lyse cells and measure Luciferase activity (Luminescence) and cell viability (MTT

assay).

Endpoint: Determine the EC1.5 value (concentration inducing a 1.5-fold increase in

luciferase activity). Values < 1000 µM typically indicate a sensitizer.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1171639/docs?utm_src=pdf-body#comparative-guide-skin-sensitization-potential-of-4-chloro-2-5-diaminotoluene
https://www.benchchem.com/product/b1171639/docs?utm_src=pdf-body#comparative-guide-skin-sensitization-potential-of-4-chloro-2-5-diaminotoluene
https://www.benchchem.com/product/b1171639/docs?utm_src=pdf-body#comparative-guide-skin-sensitization-potential-of-4-chloro-2-5-diaminotoluene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171639?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


In Vivo: Local Lymph Node Assay (LLNA) - Reference
Only
Note: Animal testing for cosmetics is banned in the EU. This protocol is for reference in

pharmaceutical contexts.

Vehicle: Acetone:Olive Oil (4:1) is the standard vehicle for hair dyes.

Application: Apply 25 µL of test solution (concentrations: 0.1%, 0.25%, 0.5%, 1.0%, 2.5%) to

the dorsum of both ears of mice for 3 consecutive days.

Proliferation Measurement: On Day 6, inject

-thymidine. Measure incorporation into lymph node cells 5 hours later.

Calculation: Calculate the Stimulation Index (SI). An SI > 3 indicates a sensitizer. The

concentration yielding SI=3 is the EC3 value.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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